Cas no 1897178-14-1 (tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate)
tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate
- tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate
- 1897178-14-1
- EN300-1877338
-
- Inchi: 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-13-7-5-12(6-8-13)16(11-17)9-4-10-16/h5-8H,4,9-11,17H2,1-3H3,(H,18,19)
- InChI Key: RNQDHDAAAHAAEW-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)C1(CN)CCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 276.183778013g/mol
- Monoisotopic Mass: 276.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1877338-0.05g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 0.05g |
$624.0 | 2023-09-18 | ||
| Enamine | EN300-1877338-0.1g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 0.1g |
$653.0 | 2023-09-18 | ||
| Enamine | EN300-1877338-0.25g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 0.25g |
$683.0 | 2023-09-18 | ||
| Enamine | EN300-1877338-0.5g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 0.5g |
$713.0 | 2023-09-18 | ||
| Enamine | EN300-1877338-1.0g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1877338-2.5g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 2.5g |
$1454.0 | 2023-09-18 | ||
| Enamine | EN300-1877338-5.0g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1877338-10.0g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1877338-1g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 1g |
$743.0 | 2023-09-18 | ||
| Enamine | EN300-1877338-5g |
tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]phenyl}carbamate |
1897178-14-1 | 5g |
$2152.0 | 2023-09-18 |
tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate
Recent Advances in the Study of tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate (CAS: 1897178-14-1)
The compound tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate (CAS: 1897178-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutylphenyl core and tert-butyl carbamate group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling the design of novel therapeutic agents with improved efficacy and selectivity.
One of the most notable advancements in the study of tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate is its role in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases such as EGFR and ALK, which are critical in the pathogenesis of non-small cell lung cancer (NSCLC). The ability to modify the aminomethylcyclobutyl moiety has allowed for the optimization of pharmacokinetic properties, including solubility and metabolic stability, thereby enhancing the therapeutic potential of these inhibitors.
In addition to its applications in oncology, tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate has also been investigated for its utility in central nervous system (CNS) drug development. Recent publications highlight its use as a building block for the synthesis of compounds targeting neurotransmitter receptors, such as GABAA and NMDA receptors. These studies have shown promising results in preclinical models of neurological disorders, including epilepsy and neuropathic pain. The versatility of this compound underscores its importance in the design of CNS-active drugs with reduced off-target effects.
Another area of research focuses on the synthetic methodologies for producing tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate and its derivatives. Recent advancements in catalytic cycloaddition reactions and asymmetric synthesis have enabled more efficient and scalable routes to this compound. For instance, the use of transition metal catalysts, such as palladium and ruthenium, has facilitated the construction of the cyclobutyl ring with high stereoselectivity. These synthetic innovations not only improve the accessibility of this intermediate but also open new avenues for the exploration of its chemical space.
Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further research. Ongoing studies are employing advanced techniques, including structure-activity relationship (SAR) analysis and computational modeling, to optimize the pharmacological profiles of these molecules. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapies.
In conclusion, tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate (CAS: 1897178-14-1) represents a versatile and valuable scaffold in modern drug discovery. Its applications span across oncology, CNS disorders, and beyond, driven by its unique structural properties and synthetic adaptability. As research continues to uncover new insights into its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on addressing the remaining challenges and leveraging emerging technologies to fully realize its therapeutic promise.
1897178-14-1 (tert-butyl N-{4-1-(aminomethyl)cyclobutylphenyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)